N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H16N4OS/c1-20-11-14(10-19-20)13-5-12(7-17-9-13)8-18-16(21)6-15-3-2-4-22-15/h2-5,7,9-11H,6,8H2,1H3,(H,18,21)
• InChI Key: YZIOGWVCGPUUEC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=CC(=C2)CNC(=O)CC3=CC=CS3
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-2-(thiophen-2-yl)acetamide, commonly known as MPPT, is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

This compound is involved in the synthesis of pyrazole-acetamide derivatives and their coordination complexes, which have demonstrated significant antioxidant activity. The study by Chkirate et al. (2019) elucidates the effect of hydrogen bonding on self-assembly processes in these complexes, highlighting their potential in antioxidant applications. The coordination complexes, characterized by their supramolecular architectures, show promise due to their significant antioxidant activity as determined by various in vitro methods, including DPPH, ABTS, and FRAP assays (Chkirate et al., 2019).

Insecticidal Assessment

Another application is found in the field of agrochemistry, where derivatives of similar compounds have been synthesized and assessed for their insecticidal activity against pests such as the cotton leafworm, Spodoptera littoralis. Fadda et al. (2017) explored the synthesis of various heterocycles incorporating a thiadiazole moiety, which showed promising results as insecticidal agents, suggesting potential agricultural applications (Fadda et al., 2017).

Glycosidase Inhibition

Furthermore, derivatives of this compound have been investigated for their role as inhibitors of glycosidase enzymes. Research into the synthesis of p-nitrophenyl 2-deoxy-2-(thio-acetamido)-β-D-glucopyranoside and its analogs has shown potential in inhibiting 2-acetamido-2-deoxy-β-D-glucosidase, an enzyme relevant in various biological processes. Such studies underline the compound's utility in biochemical research aimed at understanding and manipulating enzymatic activity (Bedi et al., 1978).

Antitumor Activity

In the realm of medicinal chemistry, derivatives containing the pyrazole moiety, akin to the core structure of the compound , have been synthesized and evaluated for their antitumor activity. Compounds such as acetamide, pyrrole, and thiophene derivatives have shown promising antitumor activity, suggesting the potential of this compound and its derivatives in the development of new anticancer agents. Alqasoumi et al. (2009) reported that certain derivatives were more effective than doxorubicin, a commonly used chemotherapeutic agent, underscoring the compound's significance in cancer research (Alqasoumi et al., 2009).